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Introduction
ALC-0315 is a synthetic ionizable lipid that has gained significant attention for its crucial role in

the delivery of messenger RNA (mRNA) therapeutics.[1][2][3] It is a key component of the lipid

nanoparticles (LNPs) used in the Pfizer-BioNTech COVID-19 vaccine to encapsulate and

protect the fragile mRNA payload, facilitate its cellular uptake, and promote its release into the

cytoplasm.[1][2][3][4][5] At physiological pH, ALC-0315 is neutral, but it becomes protonated in

the acidic environment of the endosome, which is critical for the endosomal escape of the

mRNA.[1][3]

These application notes provide detailed protocols for the preparation of ALC-0315 stock

solutions for general laboratory use and for the formulation of lipid nanoparticles for mRNA

delivery.

ALC-0315 Properties
A summary of the key properties of ALC-0315 is presented in the table below.
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Property Value Source

IUPAC Name

[(4-

Hydroxybutyl)azanediyl]di(hex

ane-6,1-diyl) bis(2-

hexyldecanoate)

[1][3][6]

Molecular Formula C48H95NO5 [1][6][7]

Molecular Weight 766.3 g/mol [1][6][7]

Appearance Colorless oil [1][6]

pKa 6.09 [6][7]

Purity ≥98% [6][7]

Solubility

Ethanol: 100 mg/mL (130.50

mM); DMSO: 50-100 mg/mL

(65.25-130.50 mM);

Chloroform: ~50 mg/mL

[6][7][8][9][10]

Storage

Store at -20°C for long-term

stability (≥2 years).[6][7] Stock

solutions can be stored at

-80°C for up to 6 months or

-20°C for up to 1 month,

protected from light.[8][11]

Experimental Protocols
Protocol 1: Preparation of a General ALC-0315 Stock
Solution
This protocol describes the preparation of a 10 mg/mL stock solution of ALC-0315 in ethanol.

Materials:

ALC-0315

Anhydrous Ethanol (≥99.5%)
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Sterile, RNase-free microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated pipettes

Vortex mixer

Ultrasonic bath (optional, but recommended)

Procedure:

Weighing ALC-0315: In a sterile microcentrifuge tube, accurately weigh out the desired

amount of ALC-0315. For example, to prepare 1 mL of a 10 mg/mL solution, weigh 10 mg of

ALC-0315.

Note: As ALC-0315 is a viscous oil, it is recommended to weigh it directly rather than

relying on volume.[8]

Adding Solvent: Add the appropriate volume of anhydrous ethanol to the tube. For a 10

mg/mL solution, add 1 mL of ethanol.

Dissolving ALC-0315: Securely cap the tube and vortex thoroughly until the ALC-0315 is

completely dissolved. If necessary, use an ultrasonic bath to aid dissolution.[8]

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the aliquots at -20°C or -80°C, protected from light.[8][11]

Protocol 2: Preparation of a Lipid Mixture for LNP
Formulation
This protocol describes the preparation of a lipid mixture containing ALC-0315, DSPC,

cholesterol, and ALC-0159 in ethanol, based on the molar ratios used in the BNT162b2

vaccine.[8][11]

Materials:

ALC-0315 stock solution (10 mg/mL in ethanol)
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1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC) stock solution (10 mg/mL in ethanol)

Cholesterol stock solution (10 mg/mL in ethanol)

ALC-0159 stock solution (10 mg/mL in ethanol)

Anhydrous Ethanol (≥99.5%)

Sterile, RNase-free microcentrifuge tubes or vials

Calibrated pipettes

Procedure:

Prepare Individual Stock Solutions: If not already prepared, dissolve each lipid (ALC-0315,

DSPC, Cholesterol, ALC-0159) in anhydrous ethanol to a final concentration of 10 mg/mL.[8]

Note: Cholesterol may require warming to >37°C to fully dissolve.[8]

Combine Lipids: In a sterile tube, combine the individual lipid stock solutions in the following

volumetric ratios to achieve a molar ratio of 46.3:9.4:42.7:1.6 (ALC-

0315:DSPC:Cholesterol:ALC-0159).[8][11]

560 µL of 10 mg/mL ALC-0315

117 µL of 10 mg/mL DSPC

261 µL of 10 mg/mL Cholesterol

62 µL of 10 mg/mL ALC-0159

Mix Thoroughly: Gently vortex the mixture until a clear, homogenous solution is obtained.[8]

[11]

Storage: This lipid mixture can be used immediately for LNP formulation or stored at -20°C

for later use.[8]
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Preparation Dissolution Storage

Weigh ALC-0315 Add Anhydrous Ethanol
Calculate volume

Vortex Thoroughly Ultrasonicate (if needed) Aliquot into single-use tubes Store at -20°C or -80°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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